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Compound of Interest

Compound Name: 4-Bromocyclopentene

Cat. No.: B1267290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

of 4-Bromocyclopentene (CAS No: 1781-66-4), a reactive halogenated cycloalkene utilized as

an intermediate in the synthesis of various organic compounds. Due to its hazardous

properties, strict adherence to safety measures is imperative to mitigate risks in the laboratory

and during drug development processes.

Hazard Identification and Classification
4-Bromocyclopentene is classified as a hazardous substance with multiple risk factors. The

following tables summarize its key physical, chemical, and hazard information.

Table 1: Physicochemical Properties of 4-
Bromocyclopentene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1267290?utm_src=pdf-interest
https://www.benchchem.com/product/b1267290?utm_src=pdf-body
https://www.benchchem.com/product/b1267290?utm_src=pdf-body
https://www.benchchem.com/product/b1267290?utm_src=pdf-body
https://www.benchchem.com/product/b1267290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₅H₇Br

Molecular Weight 147.01 g/mol

Appearance Colorless to amber liquid

Boiling Point 143.2 °C at 760 mmHg

Flash Point 37.2 °C (closed cup)

Density 1.525 g/cm³

Note: The toxicological properties of 4-Bromocyclopentene have not been fully investigated.

The following classifications are based on available data and GHS notifications.

Table 2: GHS Hazard Classification for 4-
Bromocyclopentene

Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[1]

Quantitative toxicity data such as LD50 and LC50 for 4-Bromocyclopentene are not readily

available. All handling procedures should reflect the potential for significant toxicity.
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Adherence to the following protocols is mandatory when working with 4-Bromocyclopentene.

Engineering Controls
Ventilation: All manipulations of 4-Bromocyclopentene must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.

Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks, and other

potential ignition sources.[2] Use explosion-proof electrical and lighting equipment.

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is critical for the safe handling of 4-Bromocyclopentene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors, preventing serious eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin contact and

irritation. It is crucial to inspect

gloves for any signs of

degradation or perforation

before use. Specific

breakthrough times for 4-

Bromocyclopentene are not

available; therefore, gloves

should be changed frequently

and immediately upon any sign

of contamination.

Body Protection
Flame-retardant lab coat and

chemical-resistant apron.

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

Not typically required when

using adequate engineering

controls. In situations where

the ventilation is insufficient or

for large-scale operations, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Prevents respiratory tract

irritation.

Safe Handling and Storage
Handling: Avoid direct contact with skin, eyes, and clothing. Do not inhale vapors or mists.

Use only non-sparking tools. Take precautionary measures against static discharge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids. Keep away from incompatible materials such as strong oxidizing

agents and strong bases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Action

Medical Attention

Inhalation
Move to fresh air.

Provide artificial respiration if not breathing.

Skin Contact Immediately wash with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact
Immediately rinse with plenty of water for at least 15 minutes,

 aintaining open eyelids.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water and drink plenty of water.

Seek immediate medical attention.

Click to download full resolution via product page

First Aid Procedures for 4-Bromocyclopentene Exposure.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.
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Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated. Hazardous combustion products include

carbon monoxide, carbon dioxide, and hydrogen bromide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.

Ensure adequate ventilation. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth). Collect the absorbed material and place it in a suitable, labeled container for disposal.

Logical Workflow for Safe Handling
The following diagram illustrates the key stages and associated safety precautions for working

with 4-Bromocyclopentene.
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Planning and Preparation

Handling and Experimentation

Storage

Waste Disposal

Conduct Risk Assessment

Review Standard Operating Procedure (SOP)

Verify PPE Availability and Integrity

Work in Chemical Fume Hood

Ground Equipment to Prevent Static Discharge

Transfer Chemical Carefully

Monitor Reaction Progress

Store in a Cool, Dry, Well-Ventilated Area

Segregate Halogenated Waste

For subsequent use

Label Waste Container Clearly

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Safe Handling Workflow for 4-Bromocyclopentene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1267290?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
Waste containing 4-Bromocyclopentene must be handled as hazardous waste. Dispose of

the chemical and its container in accordance with local, regional, and national regulations. Do

not dispose of it in the sewer system.

By adhering to the comprehensive safety measures outlined in this guide, researchers,

scientists, and drug development professionals can minimize the risks associated with the

handling and use of 4-Bromocyclopentene, ensuring a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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